Cas no 2229203-84-1 (O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine
• CAS No: 2229203-84-1
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5818295
• PubChem ID: 165859699
• Update Time: 2025-06-12

O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine
• O-[2-methyl-2-(2-methyl-6-nitrophenyl)propyl]hydroxylamine
• EN300-1797092
• 2229203-84-1

• Inchi： 1S/C11H16N2O3/c1-8-5-4-6-9(13(14)15)10(8)11(2,3)7-16-12/h4-6H,7,12H2,1-3H3
• InChI Key： FUDHZWHZKMBPOT-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C(=CC=CC=1C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine

Professional Introduction to Compound with CAS No. 2229203-84-1 and Product Name: O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine

The compound with CAS No. 2229203-84-1 and the product name O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of specific functional groups, such as the hydroxylamine moiety and the nitro-substituted aromatic ring, makes this compound a promising candidate for further exploration in synthetic chemistry and biological activity studies.

In recent years, there has been a growing interest in the development of novel hydroxylamine derivatives due to their diverse pharmacological properties. Hydroxylamine compounds are known for their role as intermediates in the synthesis of various pharmaceuticals, including antineoplastic agents and antioxidants. The structural features of O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine contribute to its potential as a bioactive molecule, with the nitro group enhancing its reactivity and the hydroxylamine group providing a site for further functionalization.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural-activity relationships (SAR) of hydroxylamine derivatives. Studies have demonstrated that modifications in the aromatic ring and side chains can significantly influence the biological activity of these compounds. The 2-methyl-6-nitrophenyl substituent in O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine is particularly noteworthy, as it introduces a high electron-withdrawing effect that can modulate the reactivity and binding affinity of the molecule to biological targets.

One of the most exciting aspects of this compound is its potential application in the synthesis of targeted therapeutics. The hydroxylamine group is a versatile functional unit that can participate in various chemical reactions, including nucleophilic addition and oxidation reactions. These properties make it an excellent candidate for designing molecules that can interact with specific biological pathways. For instance, hydroxylamine derivatives have been shown to exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation, making them attractive candidates for further development as anticancer agents.

The synthesis of O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The introduction of the nitro group into the aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the attachment of the propylhydroxylamine moiety necessitates careful consideration of reaction pathways to avoid unwanted side products. These challenges underscore the importance of advanced synthetic methodologies in producing complex molecules like this one.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at a molecular level. These predictions can guide experimental efforts by identifying potential binding sites and optimizing molecular structures for enhanced activity. The integration of computational methods with traditional wet chemistry approaches has significantly accelerated the discovery process in drug development.

In conclusion, O-2-methyl-2-(2-methyl-6-nitrophenyl)propylhydroxylamine represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for hydroxylamine derivatives, compounds like this one will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.